3-([1,1'-Biphenyl]-4-ylmethoxy)piperidine hydrochloride

• IUPAC Name: 3-[(4-phenylphenyl)methoxy]piperidine;hydrochloride
• InChI: InChI=1S/C18H21NO.ClH/c1-2-5-16(6-3-1)17-10-8-15(9-11-17)14-20-18-7-4-12-19-13-18;/h1-3,5-6,8-11,18-19H,4,7,12-14H2;1H
• InChI Key: CSTHKRPLYQAKRP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)OCC2=CC=C(C=C2)C3=CC=CC=C3.Cl
• Molecular Formula: C18H22ClNO
• Molecular Weight: 303.8 g/mol

Description

Piperidine is a heterocyclic amine that consists of a six-membered ring containing five methylene bridges (–CH2–) and one amine bridge (–NH–). It’s a colorless liquid with an odor described as objectionable, typical of amines. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

Piperidines are synthesized through various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular formula of piperidine is (CH2)5NH. It consists of a six-membered ring that further comprises five methylene groups (-CH2-) and one amine group (-NH-).

Chemical Reactions Analysis

Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives. These reactions are crucial in the pharmaceutical industry for the synthesis of various drugs.

Physical And Chemical Properties Analysis

Piperidine is a colorless liquid with a semen-like, fishy-ammoniacal, pungent odor. It has a molar mass of 85.150 g·mol−1.

Scientific Research Applications

Chemical and Physical Properties

The compound "3-([1,1'-Biphenyl]-4-ylmethoxy)piperidine hydrochloride" is closely related to Paroxetine hydrochloride, a selective serotonin reuptake inhibitor. The structural and physical properties, including spectroscopic data like 1D and 2D NMR, UV, FT-IR, MS, PXRD, stability, and methods of preparation and analysis of such compounds, are documented in detail. These properties are crucial for understanding the compound's behavior in various conditions and provide a foundation for its application in scientific research (Germann et al., 2013).

Spectral Characterization and Degradation Analysis

In the realm of pharmaceuticals, understanding impurities and degradation products is vital. For compounds similar to 3-([1,1'-Biphenyl]-4-ylmethoxy)piperidine hydrochloride, spectral characterization of degradation impurities has been conducted. Two unknown impurities were identified in stressed samples of a related compound, paroxetine hydrochloride hemihydrate, using high-performance liquid chromatography (HPLC). The impurities were isolated, and their structures were characterized using 2D-NMR and mass spectrometry, showcasing the compound's stability under various conditions and the ability to identify and understand its potential degradation products (Munigela et al., 2008).

Structural Analysis and Crystallography

Understanding the crystal structure of compounds is crucial for drug design and material science. Compounds structurally related to 3-([1,1'-Biphenyl]-4-ylmethoxy)piperidine hydrochloride, like 1-aryl-4-(biarylmethylene)piperazine and piperidine, have been studied using X-ray diffraction. The studies provide insights into the molecules' linkages, hydrogen bond formations, and two-dimensional network formations, which are essential for predicting the compound's behavior in solid state and its potential applications (Ullah et al., 2017).

Mechanism of Action

While specific information on the mechanism of action of “3-([1,1’-Biphenyl]-4-ylmethoxy)piperidine hydrochloride” is not available, piperidine derivatives have been found to have therapeutic potential against various types of cancers such as breast cancer, prostate cancer, colon cancer, lung cancer, and ovarian cancer.

Safety and Hazards

Piperidine is classified as a highly flammable liquid and vapor. It’s harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder, indicating a strong interest in this field.